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Compound of Interest

2-Chloroaniline hydrochloride-
13C6

cat. No.: B15553756

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the chemical and physical
properties, safety information, and primary applications of 2-Chloroaniline hydrochloride-
13C6. It is intended to serve as a technical resource for professionals in research and drug
development who utilize isotopically labeled compounds. This guide includes a summary of its
core characteristics, a general synthesis pathway, and a typical experimental workflow for its
use as an internal standard.

Core Chemical and Physical Properties

2-Chloroaniline hydrochloride-13C6 is the isotopically labeled form of 2-Chloroaniline
hydrochloride, where the six carbon atoms of the benzene ring are replaced with the Carbon-
13 (*3C) isotope.[1][2] This labeling results in a mass shift of M+6, making it an ideal internal
standard for mass spectrometry-based quantitative analyses.[1] It is typically supplied as a
solid, ranging in color from white to off-white.[2]
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Property Value Source
Chemical Formula 13CeH7CI2N [1112]
Molecular Weight 169.99 g/mol [11[2][3]
CAS Number 1261170-86-8 [2]
Appearance Solid, White to off-white [2]
Isotopic Purity =99 atom % 13C [1]
Chemical Purity =>98% (CP) [1]

Solubility

Soluble in DMSO (250 mg/mL)  [2][3]

Storage Conditions

2-8°C, sealed, away from

[1](21(3]

moisture

Safety and Handling Information

2-Chloroaniline hydrochloride-13C6 is classified as a hazardous substance and should be

handled with appropriate personal protective equipment in a well-ventilated area.[4]
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Hazard Class GHS Pictograms Signal Word Hazard Statements

H301 + H311 + H331:

Acute Toxicity (Oral, Toxic if swallowed, in
] GHSO06 Danger ] ] )
Dermal, Inhalation) contact with skin or if
inhaled.[5]
) o H319: Causes serious
Serious Eye Irritation GHSO07 Danger o
eye irritation.
H341: Suspected of
Germ Cell ) )
GHSO08 Danger causing genetic

Mutagenicit
g y defects.

H373: May cause

Specific Target Organ
o damage to organs
Toxicity (Repeated GHSO08 Danger
through prolonged or
Exposure)

repeated exposure.[5]

H410: Very toxic to

Hazardous to the o )
GHSO09 Danger aquatic life with long

Aquatic Environment )
lasting effects.[5]

Applications in Research and Drug Development

The primary application of 2-Chloroaniline hydrochloride-13C6 is as an internal standard for
guantitative analysis by nuclear magnetic resonance (NMR), gas chromatography-mass
spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).[2] In drug
development, stable heavy isotopes are incorporated into molecules to serve as tracers for
quantification in pharmacokinetic and metabolic studies.[2][3] The known mass difference
allows for precise differentiation between the labeled standard and the unlabeled analyte,
ensuring accurate quantification even in complex biological matrices.

Experimental Protocols
General Synthesis of 2-Chloroaniline Hydrochloride

The synthesis of the unlabeled 2-Chloroaniline hydrochloride typically involves a two-step
process: the reduction of 2-nitrochlorobenzene followed by salt formation with hydrochloric
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acid.[6] The synthesis of the $3Ce labeled version would follow a similar pathway, starting with
13Ce-labeled precursors.

Step 1: Reduction of 2-Nitrochlorobenzene to 2-Chloroaniline[6][7][8]

In a reaction vessel, combine 2-nitrochlorobenzene, hydrochloric acid, water, and iron
powder. A typical mass ratio is 1:0.017:0.33:1 respectively.[6]

Heat the reaction mixture to 90°C to facilitate the reduction reaction.[6]

After the reaction is complete, transfer the mixture to a vacuum dryer to separate the o-
chloroaniline, water, and iron sludge.[6]

The crude o-chloroaniline is then purified by fractional distillation to yield the final product.[6]
Step 2: Salt Formation[6]
 Dissolve the purified 2-chloroaniline in a suitable solvent.

e Add a solution of hydrochloric acid to the 2-chloroaniline solution to form the hydrochloride
salt.[6]

e The resulting 2-Chloroaniline hydrochloride can then be isolated, for instance, by
crystallization.

Typical Workflow for LC-MS Quantification using 2-
Chloroaniline hydrochloride-13C6

The following diagram illustrates a typical workflow for using 2-Chloroaniline hydrochloride-
13C6 as an internal standard in a quantitative LC-MS experiment.
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Caption: Workflow for quantitative analysis using an internal standard.

Signaling Pathways and Logical Relationships
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The synthesis of 2-Chloroaniline hydrochloride from its precursor, 2-nitrochlorobenzene, follows
a clear logical progression.

2-Nitrochlorobenzene-*Ce > @—> 2-Chloroaniline-**Ce - -

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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